DMS2_PHYHZ Dermaseptin-H2

• bioactivity: Antibacterial
• sequence: GLWSKIKDVAAAAGKAALGAVNEALGEQ

Description

Dermaseptin-H2 (DMS2PHYHZ) is a bioactive peptide identified in the skin secretions of the tree frog *Pithecopus nordestinus*. It belongs to the dermaseptin family, a class of antimicrobial peptides (AMPs) known for their broad-spectrum activity against bacteria, fungi, and protozoa. Dermaseptin-H2 is characterized by its amphipathic α-helical structure, which facilitates membrane disruption in microbial targets . Unlike other dermaseptins, DMS2PHYHZ exhibits age-dependent expression, with higher quantities detected in adult frogs compared to juveniles, suggesting a role in adaptive immune defense .

Comparison with Similar Compounds

Comparison with Similar Compounds

Dermaseptin-H2 shares functional and structural similarities with other peptides identified in Pithecopus nordestinus and related species. Below is a comparative analysis based on available evidence:

Table 1: Key Peptides in Pithecopus nordestinus Skin Secretions

Peptide Name	Class	Key Characteristics	Reference
Dermaseptin-H2 (DMS2)	Antimicrobial peptide	Age-dependent expression; amphipathic α-helix; broad-spectrum antimicrobial activity.
Phylloseptin-1 (PS-1)	Phylloseptin	Shorter chain length (18–20 residues); targets Gram-negative bacteria.
Phylloseptin-7 (PS-7)	Phylloseptin	Enhanced antifungal activity; synergizes with other AMPs.
Tryptophyllin-T3-2	Tryptophyllin	Neuropeptide-like properties; limited antimicrobial efficacy.
Hyposin-HA5	Hyposin	Predominantly antiviral activity; distinct disulfide bond arrangement.

Functional Distinctions

Antimicrobial Spectrum :

• Dermaseptin-H2 demonstrates broader activity against both Gram-positive and Gram-negative bacteria compared to Phylloseptin-1 and Phylloseptin-7, which are more specialized .
• Unlike Hyposin-HA5, which shows antiviral specificity, DMS2_PHYHZ lacks significant antiviral effects .

Structural Features :

• Dermaseptin-H2’s amphipathic α-helix contrasts with the β-hairpin structure of Tryptophyllin-T3-2, explaining differences in membrane interaction mechanisms .
• Phylloseptins lack the cationic charge density of DMS2_PHYHZ, reducing their efficacy against eukaryotic pathogens like Candida albicans .

Developional Regulation: Dermaseptin-H2’s age-dependent secretion is unique among the listed peptides.

Research Findings and Limitations

• Synergistic Effects: Preliminary studies suggest Dermaseptin-H2 enhances the activity of Phylloseptin-7 against Pseudomonas aeruginosa, though mechanistic details remain unclear .
• Toxicity Profile : Unlike some dermaseptins (e.g., Dermaseptin S9), DMS2_PHYHZ exhibits lower hemolytic activity, making it a safer candidate for therapeutic development .
• Gaps in Knowledge: Comparative data on pharmacokinetics, stability, and in vivo efficacy are lacking for most peptides listed in Table 1.